Cas no 2228082-96-8 (methyl 2-amino-2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylacetate)

• Product Name: methyl 2-amino-2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylacetate
• CAS No: 2228082-96-8
• MF: C₈H₉ClF₃N₃O₂
• MW: 271.6241710186
• CID: 6012264
• PubChem ID: 165631970
• Update Time: 2025-05-20

methyl 2-amino-2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylacetate
• methyl 2-amino-2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]acetate
• 2228082-96-8
• EN300-1961021

• Inchi： 1S/C8H9ClF3N3O2/c1-15-6(9)3(4(13)7(16)17-2)5(14-15)8(10,11)12/h4H,13H2,1-2H3
• InChI Key： BLQJUBLYSOGOSX-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)(F)F)=NN1C)C(C(=O)OC)N

Computed Properties

• Exact Mass: 271.0335387g/mol
• Monoisotopic Mass: 271.0335387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 2-amino-2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylacetate

Research Briefing on Methyl 2-amino-2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylacetate (CAS: 2228082-96-8)

Methyl 2-amino-2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylacetate (CAS: 2228082-96-8) is a pyrazole derivative with significant potential in pharmaceutical and agrochemical applications. Recent studies have focused on its synthesis, biological activity, and potential as an intermediate for novel therapeutic agents. This briefing consolidates the latest research findings and highlights key advancements in understanding its properties and applications.

The compound's structural features, including the trifluoromethyl group and pyrazole core, contribute to its unique reactivity and biological activity. Recent synthetic methodologies have optimized its production, achieving higher yields and purity. These advancements are critical for scaling up production and ensuring reproducibility in research and industrial settings.

In pharmacological research, methyl 2-amino-2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylacetate has shown promise as a building block for developing kinase inhibitors and anti-inflammatory agents. Studies indicate its potential in modulating key signaling pathways, making it a candidate for treating chronic inflammatory diseases and certain cancers. Further in vitro and in vivo evaluations are underway to elucidate its mechanism of action and therapeutic efficacy.

Agrochemical applications of this compound are also being explored, particularly in the development of next-generation pesticides. Its structural motifs align with known bioactive molecules, suggesting potential insecticidal and herbicidal properties. Field trials and toxicity assessments are ongoing to evaluate its safety and environmental impact.

In conclusion, methyl 2-amino-2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylacetate represents a versatile intermediate with broad applications in drug discovery and agrochemical innovation. Continued research will further define its role in these fields and uncover new opportunities for its use.